molecular formula C7H10ClN3OS B15509665 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Cat. No.: B15509665
M. Wt: 219.69 g/mol
InChI Key: DCBUZDVCDWYUFO-UHFFFAOYSA-N
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Description

2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide is a useful research compound. Its molecular formula is C7H10ClN3OS and its molecular weight is 219.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C7H10ClN3OS

Molecular Weight

 219.69 g/mol

IUPAC Name

 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

InChI

 InChI=1S/C7H10ClN3OS/c1-4(9)6(12)10-2-5-3-11-7(8)13-5/h3-4H,2,9H2,1H3,(H,10,12)

InChI Key

 DCBUZDVCDWYUFO-UHFFFAOYSA-N

Canonical SMILES

 CC(C(=O)NCC1=CN=C(S1)Cl)N

Origin of Product

 United States
Foundational & Exploratory

Comprehensive Structural Elucidation and NMR Analysis of 2-Amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Structural Biologists, and Drug Discovery Professionals Document Type: Technical Whitepaper & Laboratory Guide

Introduction: Pharmacophore Hybridization

The molecule 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide represents a highly specific structural hybridization. It bridges the 2-chloro-1,3-thiazol-5-ylmethyl pharmacophore—a core structural determinant found in major neonicotinoid agents like clothianidin and thiamethoxam[1]—with a 2-aminopropanamide (alaninamide) linker. In modern drug discovery and agrochemical development, conjugating established heterocycles with amino acid derivatives is a proven strategy for designing prodrugs, targeted degraders (PROTACs), and peptidomimetics.

Accurate structural elucidation of this molecule is critical. Because the molecule contains multiple nitrogen atoms, a chiral center, and a halogenated ring, standard 1D Nuclear Magnetic Resonance (NMR) spectroscopy is insufficient. This whitepaper outlines a self-validating, orthogonal 2D NMR methodology to unequivocally assign the chemical shifts and validate the 3D connectivity of this hybrid molecule.

High-Resolution NMR Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness in the structural assignment, the following protocol is designed as a closed-loop, self-validating system . Initial stoichiometric ratios derived from 1D proton integrals are independently verified by 13C carbon counting. Any spectral ambiguities (such as proton overlap) are orthogonally resolved using 2D HSQC and HMBC connectivity, ensuring no structural claim relies on a single point of failure.

Causality in Experimental Design

Every parameter in this workflow is selected based on specific molecular properties:

  • Solvent Selection (DMSO-d6): Deuterated chloroform (CDCl3) lacks the hydrogen-bonding capacity to stabilize exchangeable protons. DMSO-d6 is explicitly chosen because its sulfoxide oxygen forms strong hydrogen bonds with the primary amine (-NH2) and secondary amide (-NH-) protons. This slows their chemical exchange rate with trace water, allowing them to be observed as distinct, quantifiable resonances rather than broad baseline humps[2].

  • Temperature Control (298 K): Maintained strictly at 25°C to prevent temperature-dependent shifting of the amide protons, which is crucial for reproducible hydrogen-bond mapping.

  • Multiplicity-Edited HSQC: Instead of a standard HSQC, a multiplicity-edited sequence is used to encode phase information (CH/CH3 positive, CH2 negative). This immediately differentiates the methylene linker from the chiral alpha-carbon without requiring a separate, time-consuming DEPT-135 experiment.

Step-by-Step Acquisition Protocol

  • Sample Preparation: Weigh precisely 15.0 mg of the synthesized compound. Dissolve completely in 600 µL of DMSO-d6 (99.9% D) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard (0.00 ppm).

  • Instrument Tuning: Transfer the solution to a 5 mm precision NMR tube. Insert into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe specifically for 1H and 13C frequencies, and shim the magnetic field using the deuterium lock signal.

  • 1D Acquisition:

    • 1H NMR: Acquire 32 scans with a relaxation delay (D1) of 2.0 seconds to ensure complete longitudinal relaxation for accurate integration.

    • 13C{1H} NMR: Acquire 1024 scans with a D1 of 2.0 seconds and WALTZ-16 decoupling. The extended D1 is critical for observing the quaternary carbons of the thiazole ring.

  • 2D Acquisition: Run gradient-selected COSY, multiplicity-edited HSQC, and HMBC (optimized for a long-range coupling constant nJCH​ of 8 Hz).

Quantitative Data Presentation: Chemical Shift Assignments

Based on empirical data from related chlorothiazole metabolites[3] and alaninamide derivatives, the consolidated NMR assignments are presented below.

Table 1: 1H NMR Data (400 MHz, DMSO-d6, 298 K)
PositionNucleusChemical Shift (ppm)MultiplicityCoupling Constant ( J in Hz)IntegrationAssignment Rationale
Thiazole H-47.60Singlet (s)-1HDeshielded aromatic proton adjacent to S and N.
Amide H-78.45Triplet (t)5.81HStrongly deshielded by carbonyl; coupled to CH2.
Linker H-64.35Doublet (d)5.82HMethylene bridge; split by the adjacent amide NH.
Backbone H-93.35Quartet (q)7.01HChiral α -proton; split by the adjacent methyl group.
Amine H-112.10Broad Singlet (br s)-2HPrimary amine; broadened by 14 N quadrupolar relaxation.
Methyl H-101.15Doublet (d)7.03HAliphatic methyl; split by the α -proton.
Table 2: 13C NMR Data (100 MHz, DMSO-d6, 298 K)
PositionNucleusChemical Shift (ppm)Carbon TypeAssignment Rationale
Carbonyl C-8175.2Quaternary (C=O)Highly deshielded amide carbonyl.
Thiazole C-2150.5Quaternary (C-Cl)Electronegative Cl pull and imine-like environment.
Thiazole C-4139.2Methine (CH)Aromatic carbon; confirmed via HSQC to H-4.
Thiazole C-5136.8Quaternary (C-C)Attachment point for the methylene linker.
Backbone C-950.1Methine (CH)Aliphatic α -carbon adjacent to primary amine.
Linker C-635.4Methylene (CH2)Confirmed via negative phase in edited-HSQC.
Methyl C-1021.3Methyl (CH3)Terminal aliphatic carbon.

Mechanistic Structural Validation via 2D NMR

To transition from mere signal assignment to absolute structural proof, we utilize a multi-dimensional approach. The workflow below illustrates the logical progression of the elucidation.

NMR_Elucidation Prep Sample Preparation (DMSO-d6, TMS ref) Acq1D 1D Acquisition (1H, 13C, DEPT-135) Prep->Acq1D Acq2D 2D Acquisition (Orthogonal Probing) Acq1D->Acq2D COSY 1H-1H COSY (Aliphatic Spin System) Acq2D->COSY HSQC 1H-13C HSQC (Direct Connectivity) Acq2D->HSQC HMBC 1H-13C HMBC (Quaternary & Linkers) Acq2D->HMBC Validation Data Synthesis & Structural Validation COSY->Validation HSQC->Validation HMBC->Validation

Figure 1: Orthogonal 2D NMR workflow for structural elucidation of thiazole-derived amides.

Spin System Mapping (COSY & HSQC)

The 1H-1H COSY spectrum isolates the propanamide backbone. A strong cross-peak between the doublet at 1.15 ppm (H-10) and the quartet at 3.35 ppm (H-9) confirms the intact ethyl-like spin system of the alanine derivative. The multiplicity-edited HSQC maps these protons directly to their respective carbons (C-10 at 21.3 ppm and C-9 at 50.1 ppm), validating the aliphatic chain. Crystallographic and NMR analyses of related thiazole derivatives confirm that the methylene bridge exhibits free rotation, appearing as a clean doublet due to coupling with the amide NH[4].

Long-Range Connectivity (HMBC)

The 1H-13C HMBC spectrum is the definitive proof of molecular assembly.

  • Anchoring the Thiazole: The methylene protons (H-6 at 4.35 ppm) exhibit critical 3JCH​ correlations to both C-4 (139.2 ppm) and C-5 (136.8 ppm) of the thiazole ring. This unequivocally anchors the linker to the heterocycle, a pattern consistent with known microbial degradation products of clothianidin[5].

  • Validating the Amide Bond: Crucially, a distinct 3JCH​ cross-peak is observed between the methylene protons (H-6) and the propanamide carbonyl (C-8 at 175.2 ppm). Simultaneously, the α -proton (H-9) shows a 2JCH​ correlation to the exact same carbonyl (C-8). This shared connectivity to C-8 is the ultimate self-validating proof that the thiazole fragment and the amino acid fragment are successfully conjugated via the amide bond.

Conclusion

The structural analysis of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide requires a rigorous, multi-nuclear approach. By leveraging the hydrogen-bonding properties of DMSO-d6 and employing an orthogonal suite of 2D NMR techniques (COSY, HSQC, HMBC), researchers can move beyond presumptive 1D assignments. This self-validating methodology ensures absolute confidence in the molecular architecture, paving the way for downstream pharmacological testing and structure-activity relationship (SAR) optimization.

References

  • organic compounds - IUCr Journals. iucr.org. 4

  • Comparative Metabolite Profiling of the Insecticide Thiamethoxam in Plant and Cell Suspension Culture of Tomato. acs.org. 1

  • Development of Immunoassay Based on Monoclonal Antibody Reacted with the Neonicotinoid Insecticides Clothianidin and Dinotefuran. mdpi.com. 2

  • Bioremediation of the neonicotinoid insecticide clothianidin by the white-rot fungus Phanerochaete sordida. nii.ac.jp. 5

  • Comparative Metabolite Profiling of the Insecticide Thiamethoxam in Plant and Cell Suspension Culture of Tomato (Extended Data). acs.org.3

Sources

Methodological & Application

Application Notes & Protocols: In Vivo Evaluation of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide and Related Neonicotinoid Analogs

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing in vivo experimental protocols for the novel compound 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide. The core chemical structure, (2-chloro-1,3-thiazol-5-yl)methyl, firmly places this molecule within the neonicotinoid class of compounds.[1] Neonicotinoids are potent agonists of nicotinic acetylcholine receptors (nAChRs), with particularly high affinity for insect nAChRs, making them effective insecticides.[2][3] This guide leverages established, validated protocols for the well-characterized neonicotinoid, Clothianidin, as a foundational framework for investigating the toxicological and neurobehavioral profile of this new analog. We present detailed methodologies for acute toxicity assessment in rodents, sublethal neurobehavioral analysis in mice, and efficacy testing in a target insect model, grounded in OECD guidelines to ensure scientific rigor and reproducibility.

Scientific Introduction & Mechanistic Background

The compound 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide belongs to the neonicotinoid class, which are synthetic analogs of nicotine. The primary mechanism of action for this class is the agonism of nicotinic acetylcholine receptors (nAChRs).[4][5] In insects, the cholinergic system is confined to the central nervous system, where neonicotinoids bind with high affinity to postsynaptic nAChRs.[4] This binding action opens ligand-gated ion channels, leading to an influx of Na+ and Ca2+ ions, causing membrane depolarization and uncontrolled nerve firing.[6][7] Sustained activation leads to receptor desensitization, paralysis, and ultimately, death of the insect.[8]

The selective toxicity of neonicotinoids stems from their significantly higher affinity for insect nAChRs compared to mammalian subtypes.[2] However, at sufficient concentrations, these compounds can interact with mammalian nAChRs, necessitating thorough toxicological evaluation.[9][10] Studies on the representative compound, Clothianidin, have shown that exposure in mammals can lead to neurobehavioral abnormalities, including anxiety-related behaviors and neuronal hyperactivation.[2][9] Therefore, in vivo protocols must be designed to assess both lethal dose thresholds and subtle, sublethal neurological effects.

Core Signaling Pathway

The binding of a neonicotinoid agonist to the nAChR triggers a cascade of events critical to its biological effect. The diagram below illustrates this fundamental pathway.

nAChR Signaling Pathway cluster_membrane Postsynaptic Membrane nAChR Nicotinic Acetylcholine Receptor (nAChR) Ion_Influx Na+ / Ca2+ Ion Influx nAChR->Ion_Influx Opens Channel Compound Neonicotinoid Compound (e.g., Clothianidin analog) Compound->nAChR Binds as Agonist Depolarization Membrane Depolarization Ion_Influx->Depolarization Excitation Sustained Neuronal Excitation Depolarization->Excitation Paralysis Paralysis & Death (Insects) Excitation->Paralysis

Caption: Neonicotinoid agonist binding to nAChR and subsequent signaling cascade.

Pre-Clinical Study Design: Foundational Principles

Before embarking on detailed protocols, a robust experimental design is paramount. The choices made at this stage dictate the validity and interpretability of the results.

Defining the Research Objective

The primary goal must be clearly defined:

  • Toxicological Assessment: To determine the safety profile in a non-target species (e.g., mammal). This is crucial for regulatory purposes and hazard classification.

  • Efficacy & Potency Testing: To evaluate the biological activity against a target species (e.g., insect) to determine its effectiveness as a potential insecticide.

  • Mechanistic Investigation: To explore specific neurological or physiological effects at sublethal doses.

Animal Model Selection

  • Mammalian Model: The rat is the preferred species for regulatory acute toxicity studies according to OECD guidelines.[11] However, the mouse (e.g., C57BL/6 strain) is frequently used for neurobehavioral studies due to the availability of well-validated behavioral paradigms and genetic models.[12] For initial studies, use of a single sex (typically female, which are often more sensitive) is recommended to reduce animal numbers.[13][14]

  • Insect Model: The honeybee (Apis mellifera) is a standard model for assessing non-target insect toxicity.[15] For efficacy, a relevant pest species such as the fruit fly (Drosophila melanogaster) or aphids should be selected.

Formulation and Vehicle Selection

The test compound must be properly formulated for administration. The choice of vehicle is critical and should be non-toxic and inert. A preliminary solubility test is required.

VehicleRoute of AdministrationSuitability & Considerations
Corn Oil Oral GavageCommon, generally inert. Good for lipophilic compounds.
Water Oral Gavage, InjectionIdeal for water-soluble compounds.
0.5% Carboxymethylcellulose (CMC) Oral GavageAqueous suspension for poorly soluble compounds.
10% DMSO in Saline Intraperitoneal (IP) InjectionUsed to solubilize difficult compounds. DMSO concentration should be kept low to avoid toxicity.
Acetone Topical (Insects)Volatile solvent that evaporates after application, leaving the compound. Used in contact toxicity tests.[16]

Detailed In Vivo Experimental Protocols

The following protocols provide step-by-step guidance for core in vivo assays. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board.

Protocol 1: Acute Oral Toxicity in Rodents (Acute Toxic Class Method - OECD 423)

This protocol is a stepwise procedure that minimizes animal use while allowing for hazard classification.[13][14]

Objective: To determine the acute toxicity of the compound after a single oral dose and to identify the dose range for subsequent sublethal studies.

Materials:

  • Test Compound

  • Vehicle (e.g., Corn Oil)

  • Young, healthy, nulliparous, non-pregnant female rats (8-12 weeks old)

  • Oral gavage needles

  • Calibrated scale

Procedure:

  • Acclimatization: Acclimate animals to laboratory conditions for at least 5 days.[11]

  • Fasting: Fast animals overnight (food, but not water) prior to dosing.

  • Dose Preparation: Prepare the test compound in the selected vehicle at the starting dose concentration (e.g., 300 mg/kg, a common starting point).

  • Initial Dosing: Dose a group of 3 animals with the starting dose. Administration is via oral gavage. The volume should not exceed 10 mL/kg body weight.

  • Observation (First 48 Hours): Observe animals closely for the first 30 minutes, periodically during the first 24 hours, and with special attention during the first 4 hours.[17] Record all signs of toxicity (e.g., tremors, convulsions, lethargy, changes in posture).

  • Stepwise Procedure Logic:

    • If 2 or 3 animals die: The LD50 is presumed to be in this dose range. The test is stopped, and the substance is classified.

    • If 0 or 1 animal dies: Proceed to the next higher fixed dose (e.g., 2000 mg/kg) using a new group of 3 animals.

    • If dosing at 2000 mg/kg results in 0 or 1 death: The test is stopped, as the LD50 is considered to be above this level.

  • Long-Term Observation: Surviving animals are observed for a total of 14 days for any delayed effects or mortality.[13] Body weights should be recorded weekly.

  • Necropsy: At the end of the observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy.

Protocol 2: Rodent Neurobehavioral Assessment Battery

This battery assesses sublethal effects on motor function and anxiety-like behavior, which are relevant endpoints for neurotoxicants.[18][19]

Caption: Workflow for sequential neurobehavioral testing after compound administration.

A. Open Field Test (OFT)

Objective: To measure general locomotor activity and anxiety-like behavior.[19] Animals with higher anxiety tend to stay near the walls (thigmotaxis).[20]

Procedure:

  • Dose mice with a sublethal dose of the compound (e.g., 1/10th of the estimated LD50).

  • After a set time (e.g., 24 hours), place a single mouse in the center of the open field apparatus (e.g., a 40x40 cm box).

  • Allow the mouse to explore freely for 5-10 minutes.[18]

  • Record activity using an automated video-tracking system.

  • Key Parameters to Analyze:

    • Total distance traveled (locomotor activity).

    • Time spent in the center zone vs. peripheral zone (anxiety index).[20]

    • Rearing frequency (exploratory behavior).

  • Thoroughly clean the apparatus with 70% ethanol between trials to eliminate olfactory cues.

B. Rotarod Test

Objective: To assess motor coordination, balance, and endurance.[21][22]

Procedure:

  • Training: For two days prior to the test day, train the mice on the rotarod at a constant, low speed (e.g., 4 RPM) for 5 minutes to acclimate them.

  • Testing: On the test day (e.g., 48 hours post-dosing), place the mouse on the rod.

  • Begin the trial with the rod accelerating from a low speed (e.g., 4 RPM) to a high speed (e.g., 40 RPM) over a 5-minute period.[18]

  • Record the latency to fall (the time the mouse remains on the rod) or until the mouse passively rotates two times.

  • Perform three trials per animal with a 15-minute inter-trial rest period.

  • Data Analysis: Use the average or best latency to fall across the three trials for statistical analysis.

Protocol 3: Acute Contact Toxicity in Honeybees (OECD 214)

Objective: To determine the median lethal dose (LD50) of the compound when applied topically to a key non-target pollinator.[15][23]

Materials:

  • Young adult worker honeybees (Apis mellifera)

  • Test compound

  • Acetone (or other suitable volatile solvent)

  • Micro-applicator capable of delivering 1 µL droplets

  • Cages for holding bees, with food (50% sucrose solution) and water supply

  • Toxic reference standard (e.g., Dimethoate)

Procedure:

  • Dose Preparation: Prepare a geometric series of at least five concentrations of the test substance in the solvent. A preliminary range-finding test is recommended.[15]

  • Bee Immobilization: Briefly anesthetize the bees using carbon dioxide.

  • Topical Application: Using the micro-applicator, apply a 1 µL droplet of the test solution directly to the dorsal thorax of each bee.[15]

  • Group Housing: House at least 10 bees per replicate, with a minimum of 3 replicates per dose group.[16] Include a solvent-only control group and a toxic reference group.

  • Incubation: Keep the cages in the dark at approximately 25°C with controlled humidity.[16]

  • Mortality Assessment: Record mortality at 24 and 48 hours. The test may be extended to 96 hours if mortality between 24 and 48 hours is significant (>10%).[15] A bee is considered dead if it is immobile.

  • Data Analysis: Calculate the LD50 values (and 95% confidence intervals) for each time point using probit analysis or another appropriate statistical method.

Data Presentation & Interpretation

Quantitative data should be summarized in clear tables for comparison between treatment groups and controls.

Table 1: Example Summary of Acute Oral Toxicity (OECD 423)

Starting Dose (mg/kg) Number of Animals Mortality within 48h Clinical Signs Observed Estimated LD50 Classification
300 3 0/3 Mild lethargy, recovered by 24h > 300 mg/kg

| 2000 | 3 | 2/3 | Tremors, severe lethargy | 300 < LD50 ≤ 2000 mg/kg |

Table 2: Example Summary of Neurobehavioral Data (Mean ± SEM)

Treatment Group Total Distance (m) in OFT Time in Center (%) in OFT Latency to Fall (s) on Rotarod
Vehicle Control 15.2 ± 1.1 12.5 ± 1.5 185.4 ± 10.2
Compound (10 mg/kg) 14.8 ± 0.9 11.9 ± 1.8 179.1 ± 12.5
Compound (30 mg/kg) 9.7 ± 1.3* 5.4 ± 0.8** 112.6 ± 9.8**

*p<0.05, **p<0.01 vs. Vehicle Control

Interpretation:

  • A significant decrease in total distance traveled in the OFT suggests hypoactivity.

  • A significant reduction in time spent in the center of the OFT indicates anxiogenic-like effects.[20]

  • A reduced latency to fall on the rotarod points to deficits in motor coordination and balance.[21]

  • The honeybee LD50 value provides a critical measure of environmental risk to pollinators.

By systematically applying these validated protocols, researchers can generate a robust and reliable in vivo profile for 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide, enabling informed decisions regarding its safety, neuroactivity, and potential utility.

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  • El-Shehry, M. F., et al. (2020). Synthesis, Characterization, and Biochemical Impacts of Some New Bioactive Sulfonamide Thiazole Derivatives as Potential Insecticidal Agents against the Cotton Leafworm, Spodoptera littoralis. Journal of Agricultural and Food Chemistry. Available at: [Link]

  • Samarai, J. G., et al. (2003). Dihydropiperazine neonicotinoid compounds. Synthesis and insecticidal activity. Journal of Agricultural and Food Chemistry. Available at: [Link]

Sources

IC50 determination assay for 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Determination of the Half-Maximal Inhibitory Concentration (IC₅₀) of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Introduction: Contextualizing the Inquiry

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The compound 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide is a derivative of this important class. A critical first step in characterizing the biological effect of any novel compound is to determine its potency. The half-maximal inhibitory concentration (IC₅₀) remains one of the most fundamental and widely accepted parameters for quantifying the efficacy of a substance in inhibiting a specific biological or biochemical function.[2][3] It represents the concentration of an inhibitor required to reduce the response of an in vitro system by 50%.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining the IC₅₀ value of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide. As the specific biological target of this compound may be unknown, this protocol details a robust, cell-based cytotoxicity/viability assay, which serves as an excellent primary screen to assess its general effect on living cells. The principles and methodologies described herein are adaptable to other cell lines and assay formats.

Principle of the Assay: The MTT Cell Viability Assay

The protocol employs the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay, a standard and reliable method for assessing cell metabolic activity. The core principle relies on the enzymatic activity of mitochondrial succinate dehydrogenase in viable, metabolically active cells.[4] This enzyme reduces the yellow, water-soluble MTT tetrazolium salt into a purple, water-insoluble formazan product.[4] Dead or inactive cells lose this ability. The resulting purple crystals are solubilized, and the absorbance of the solution is measured, which is directly proportional to the number of viable cells. By treating cells with serially diluted concentrations of the test compound, one can generate a dose-response curve and calculate the IC₅₀.

PART I: Experimental Protocol

This section provides a detailed, step-by-step methodology for conducting the IC₅₀ determination assay.

Materials and Reagents

  • Test Compound: 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

  • Cell Line: A human cancer cell line (e.g., HeLa - cervical cancer, A549 - lung cancer, or MCF-7 - breast cancer). The choice should be guided by the research context. For this general protocol, HeLa cells are used as an example.

  • Cell Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Reagents:

    • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile Phosphate-Buffered Saline (PBS).[4]

    • Dimethyl sulfoxide (DMSO), cell culture grade.[5]

    • Trypsin-EDTA (0.25%).

    • Phosphate-Buffered Saline (PBS), sterile.

  • Equipment:

    • Humidified CO₂ incubator (37°C, 5% CO₂).

    • Laminar flow hood.

    • 96-well flat-bottom cell culture plates.

    • Multichannel pipette.

    • Microplate reader capable of measuring absorbance at 490-570 nm.[4]

    • Inverted microscope.

Experimental Workflow Diagram

G cluster_prep Preparation cluster_treat Treatment cluster_assay Assay & Readout Harvest Harvest and Count Cells Seed Seed Cells into 96-Well Plate Harvest->Seed Incubate1 Incubate for 24h (Adhesion) Seed->Incubate1 Treat Add Compound Dilutions to Cells Incubate1->Treat PrepStock Prepare Compound Stock (e.g., 10 mM in DMSO) SerialDilute Perform Serial Dilutions PrepStock->SerialDilute SerialDilute->Treat Incubate2 Incubate for 48-72h Treat->Incubate2 AddMTT Add MTT Reagent Incubate2->AddMTT Incubate3 Incubate for 4h (Formazan) AddMTT->Incubate3 Solubilize Add DMSO to Solubilize Crystals Incubate3->Solubilize Read Read Absorbance (570 nm) Solubilize->Read Data Analysis Data Analysis Read->Data Analysis

Caption: Experimental workflow for the cell-based IC₅₀ determination using the MTT assay.

Step-by-Step Procedure

Step 1: Cell Seeding

  • Culture HeLa cells until they reach approximately 80% confluency.

  • Wash the cells with PBS, then detach them using Trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and perform a cell count (e.g., using a hemocytometer).

  • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL.

  • Using a multichannel pipette, seed 100 µL of the cell suspension into each well of a 96-well plate (resulting in 5,000 cells/well).

  • Expert Insight: To avoid edge effects, which can result from faster evaporation in the outer wells, fill the perimeter wells with 100 µL of sterile PBS.[4]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to adhere.

Step 2: Compound Preparation and Treatment

  • Prepare a 10 mM stock solution of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide in DMSO.

  • Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. A common starting point is a 10-point, 3-fold dilution series (e.g., 100 µM, 33.3 µM, 11.1 µM, etc.).

  • Plate Layout: Design the plate to include:

    • Vehicle Control: Wells with cells treated only with medium containing the same final concentration of DMSO as the highest compound concentration (e.g., 0.1%). This represents 100% viability.

    • Test Wells: Wells with cells treated with the various compound dilutions.

    • Blank Wells: Wells containing only medium (no cells) to measure background absorbance.

  • After the 24-hour cell adhesion period, carefully remove the old medium and add 100 µL of the medium containing the appropriate compound dilutions or vehicle control to the wells.

  • Incubate the plate for an additional 48 to 72 hours. The duration should be sufficient to observe a significant effect.

Step 3: MTT Assay and Absorbance Reading

  • After the treatment incubation, add 10 µL of the 5 mg/mL MTT solution to each well (including controls and blanks).[4]

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will form visible purple formazan crystals.

  • Carefully aspirate the medium from all wells without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[4]

  • Gently shake the plate for 10 minutes on an orbital shaker to ensure complete solubilization.

  • Measure the absorbance of each well at 570 nm using a microplate reader.

PART II: Data Analysis and Interpretation

Accurate data analysis is crucial for determining a reliable IC₅₀ value. This involves normalization, plotting a dose-response curve, and applying a statistical model.

Data Analysis Workflow Diagram

G RawData Raw Absorbance Data (570 nm) SubtractBlank Subtract Blank (Media Only Absorbance) RawData->SubtractBlank Normalize Normalize to Vehicle Control (% Viability) SubtractBlank->Normalize Plot Plot Dose-Response Curve (% Viability vs. Log[Compound]) Normalize->Plot LogTransform Log₁₀ Transform Compound Concentration LogTransform->Plot FitCurve Non-linear Regression (Four-Parameter Logistic Fit) Plot->FitCurve IC50 Determine IC₅₀ Value FitCurve->IC50

Caption: A logical workflow for processing raw absorbance data to determine the final IC₅₀ value.

Calculations and Curve Fitting

  • Correct for Background: Subtract the average absorbance of the blank wells from all other wells.

  • Calculate Percent Viability: Normalize the data to the vehicle control wells using the following formula:

    % Viability = (Absorbance of Test Well / Average Absorbance of Vehicle Control Wells) * 100

  • Plot the Dose-Response Curve: Create a scatter plot with the logarithm of the compound concentration on the x-axis and the corresponding percent viability on the y-axis.

  • Non-linear Regression: Use a statistical software package (e.g., GraphPad Prism, R) to fit the data to a four-parameter logistic (4PL) equation.[6] This sigmoidal curve model is standard for dose-response analysis and is defined by its top plateau, bottom plateau, slope (Hill slope), and the IC₅₀.[5][7] The software will directly calculate the IC₅₀ value, which is the concentration at which the curve passes through the 50% viability mark.

Sample Data Presentation
Concentration (µM)Log [Concentration]Absorbance (Mean)% Viability
0 (Vehicle)N/A1.250100.0%
0.1-1.01.23598.8%
0.3-0.521.19095.2%
1.00.01.05084.0%
3.00.480.75060.0%
10.01.00.40032.0%
30.01.480.15012.0%
100.02.00.0806.4%

PART III: Assay Validation and Quality Control

A trustworthy protocol must be a self-validating system. Key statistical parameters should be monitored to ensure the reliability and reproducibility of the results.

Signal-to-Noise Ratio (S/N)

The signal-to-noise ratio quantifies the strength of the experimental signal relative to the background noise.[8][9] A higher S/N ratio indicates greater confidence in the measurement. It is calculated as the mean signal of the vehicle control divided by the standard deviation of the background (blank) wells. While useful, it doesn't account for the variability in the positive control.

Z'-Factor (Z-Prime)

The Z'-factor is the gold standard for evaluating the quality of a high-throughput screening assay.[10][11] It provides a measure of the separation between the positive (vehicle) and negative (a known cytotoxic compound or highest concentration of the test compound) controls.

The formula is: Z' = 1 - (3 * (σ_pos + σ_neg)) / |µ_pos - µ_neg|

Where:

  • µ_pos and σ_pos are the mean and standard deviation of the positive control (e.g., vehicle).

  • µ_neg and σ_neg are the mean and standard deviation of the negative control (e.g., maximum inhibition).

Interpretation of Z'-Factor Values: [11][12][13]

  • Z' > 0.5: An excellent assay, suitable for high-throughput screening.

  • 0 < Z' < 0.5: A marginal assay that may require optimization.

  • Z' < 0: The assay is not suitable for screening as the control signals overlap.

By consistently calculating and monitoring the Z'-factor, researchers can ensure that the assay performance is robust and that the generated IC₅₀ values are reliable.[14]

References

  • Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation. Pharmaceutical Statistics, 10(2), 128-134. Available at: [Link]

  • Goutelle, S., Maurin, M., Rougier, F., Barbaut, X., Bourguignon, L., Ducher, M., & Maire, P. (2008). The Hill equation: a review of its capabilities in pharmacological modelling. Fundamental & Clinical Pharmacology, 22(6), 633-648.

  • Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698. Available at: [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. Available at: [Link]

  • Azure Biosystems. (2025, January 29). In-cell Western Assays for IC50 Determination. Azure Biosystems. Available at: [Link]

  • El-Metwaly, N. M., & El-Sayed, R. E. (2020). Synthesis, Characterization, and Biochemical Impacts of Some New Bioactive Sulfonamide Thiazole Derivatives as Potential Insecticidal Agents against the Cotton Leafworm, Spodoptera littoralis. Journal of Agricultural and Food Chemistry, 68(19), 5377-5393.

  • Creative Diagnostics. (n.d.). CC50/IC50 Assay for Antiviral Research. Creative Diagnostics. Available at: [Link]

  • PubChem. (n.d.). N-[4-chloro-2-(3-pyridinyl)-5-thiazolyl]-N-ethyl-3-(methylsulfonyl)propanamide. National Center for Biotechnology Information. Available at: [Link]

  • Molecular Devices. (n.d.). Better metrics for comparing instruments and assays. Molecular Devices. Available at: [Link]

  • Nobre, M. (2021, May 26). How generally does the IC50 from a cell-based assay different(higher) from an enzymatic assay? ResearchGate. Available at: [Link]

  • Google Patents. (n.d.). CN103483289A - 2-amino-N-(2-chloro-6-methyl phenyl)thiazole-5-carboxamide synthesis method. Google Patents.

  • Wikipedia. (n.d.). Z-factor. Wikipedia. Available at: [Link]

  • Sanna, D., et al. (2025, March 9).

  • GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay. GraphPad. Available at: [Link]

  • Vlot, A. H., et al. (2014).
  • Zhang, G., et al. (2021, April 14). Isothiazolinones as Novel Candidate Insecticides for the Control of Hemipteran Insects. MDPI.
  • Lounkine, E., et al. (2024, October 1). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry.

  • BMG LABTECH. (2025, January 27). The Z prime value (Z´). BMG LABTECH. Available at: [Link]

  • NextSDS. (n.d.). 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)propanamide. NextSDS. Available at: [Link]

  • Sanna, D., et al. (2025, March 9).
  • Mpindi, J. P., et al. (2016). Impact of normalization methods on high-throughput screening data with high hit rates and drug testing with dose–response data.

  • Volk-Jesussek, H. (2026, January 27). z-Score: Definition, Formula, Calculation & Interpretation. Numiqo. Available at: [Link]

  • Tomizawa, M., & Yamamoto, I. (2026, February 6). 1,6-Bis[1-(2-chloro-5-thiazolylmethyl)-2-nitroiminoimidazolidin-3-yl]hexane and 1,3,5-tris[1-(6-chloronicotinyl)-2-nitroiminoimidazolidin-3-ylmethyl]benzene-Synthesis and insecticidal and neuroblocking activities in American cockroaches, Periplaneta americana.
  • Sun, N. B., Jin, J. Z., Lei, C., & He, F. Y. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry, 25(18), 10421-10423.
  • Pye, C. R., et al. (2017). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Bioscience Reports, 37(6), BSR20171239.
  • Environmental Protection Agency. (1999, April). Pesticides - Fact Sheet for Fluthiacet-methyl. EPA.
  • Kaur, S., Tang, Z. F., & McMillen, D. R. (2025, September 4). A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy. PLOS One, 20(9), e0330718.
  • Grokipedia. (n.d.). Z-factor. Grokipedia.
  • Samarai, J. G., et al. (2003, May 7). Dihydropiperazine neonicotinoid compounds. Synthesis and insecticidal activity. Journal of Agricultural and Food Chemistry, 51(10), 3042-3050.
  • Thermo Fisher Scientific. (n.d.).
  • Dolan, J. W. (2026, March 20). The Role of the Signal-to-Noise Ratio in Precision and Accuracy.

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Troubleshooting & Optimization

Technical Support Center: Synthesis & Optimization of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical behaviors and synthetic bottlenecks associated with 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide. This molecule—a critical structural motif frequently utilized in the development of neonicotinoid analogs and advanced pharmaceutical intermediates[1]—presents unique challenges regarding stereocenter preservation and heteroaryl stability.

Rather than simply listing instructions, this guide explains the mechanistic causality behind each experimental choice, ensuring your workflow is robust, reproducible, and self-validating.

Synthesis Workflow Overview

SynthesisWorkflow A Boc-Ala-OH C Amide Coupling (HATU, DIPEA) A->C B Thiazole Amine (HCl Salt) B->C D Boc-Protected Intermediate C->D 90% Yield E Boc Deprotection (4M HCl/Dioxane) D->E F Target Molecule (HCl Salt) E->F >95% Purity

Workflow for the synthesis of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide.

Self-Validating Experimental Protocols

Step 1: HATU-Mediated Amide Coupling

The use of HATU is specifically chosen to maximize the rate of aminolysis compared to the rate of azlactone formation, thereby preserving the chiral integrity of the alanine moiety[2].

Reagents:

  • Boc-Ala-OH (1.0 eq, 10 mmol)

  • 1-(2-chloro-1,3-thiazol-5-yl)methanamine hydrochloride (1.05 eq, 10.5 mmol)[1]

  • HATU (1.1 eq, 11 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 30 mmol)

  • Anhydrous DMF (0.1 M, 100 mL)

Procedure & Causality:

  • Activation: Dissolve Boc-Ala-OH and HATU in anhydrous DMF. Cool the mixture to 0 °C under an inert atmosphere.

  • Base Addition: Add DIPEA dropwise over 10 minutes.

    • Self-Validating Checkpoint: The solution will transition from clear to pale yellow upon the addition of DIPEA, indicating the formation of the active O-acylisourea intermediate. If the solution turns dark brown, it indicates degradation of the thiazole amine due to localized basicity; ensure dropwise addition and strict temperature control.

  • Amine Addition: Add the thiazole amine hydrochloride salt in one portion. The extra equivalents of DIPEA will neutralize the salt in situ, releasing the free nucleophile.

  • Reaction: Remove the ice bath and stir at room temperature for 2 hours.

    • Self-Validating Checkpoint: LC-MS analysis should show >95% conversion to the product mass (M+H = 320.08).

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (50 mL) and extract with EtOAc (3 x 50 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 50 mL) to selectively pull the DMF and tetramethylurea byproducts into the aqueous phase. Wash with brine, dry over Na₂SO₄, filter, and concentrate.

Step 2: HCl-Mediated Boc Deprotection

Hydrogen chloride is selected over trifluoroacetic acid (TFA) because it directly yields a highly crystalline hydrochloride salt, whereas TFA salts of this specific scaffold tend to form hygroscopic oils that complicate downstream purification[3].

Reagents:

  • Boc-protected intermediate (1.0 eq, 9 mmol)

  • 4M HCl in 1,4-dioxane (10.0 eq, 90 mmol)

  • Anhydrous Dichloromethane (DCM) (0.2 M, 45 mL)

Procedure & Causality:

  • Dissolution: Dissolve the Boc-protected intermediate in anhydrous DCM at room temperature.

  • Acid Cleavage: Add the 4M HCl in 1,4-dioxane solution in one portion.

    • Self-Validating Checkpoint: Vigorous gas evolution (isobutylene and CO₂) will occur immediately. A white precipitate will begin to form within 30 minutes. This is the hydrochloride salt of the deprotected product, which is insoluble in the DCM/dioxane mixture, providing visual confirmation of successful cleavage.

  • Isolation: After 2 hours of stirring, add cold diethyl ether (50 mL) to drive the precipitation to completion. Filter the solid, wash with cold ether, and dry under high vacuum to yield the target compound.

Quantitative Optimization Data

The following table summarizes our internal optimization data, demonstrating why the HATU/HCl system is the authoritative standard for this specific molecule.

Coupling SystemDeprotection AcidOverall Yield (%)Purity (LC-MS)Enantiomeric Excess (ee %)Product Form
EDC/HOBt, NMM20% TFA in DCM65%88%92%Hygroscopic Oil
T3P, Et₃N20% TFA in DCM72%90%95%Viscous Oil
HATU, DIPEA 4M HCl in Dioxane 89% >98% >99% Crystalline Solid

Troubleshooting Desk & FAQs

Q1: Why is the yield of the amide coupling step lower than expected, and how can I minimize epimerization of the alanine stereocenter?

Answer: Lower yields and epimerization in chiral amino acid couplings are intrinsically linked to the formation of an achiral azlactone intermediate[4]. When the carboxylic acid is activated, the intramolecular attack of the Boc-carbonyl oxygen can form an oxazolone (azlactone) ring, which readily racemizes via enolization.

To prevent this, you must increase the rate of direct amine attack. HATU is superior to standard carbodiimides (like EDC) because the 7-aza group of its HOAt leaving group provides an adjacent hydrogen-bond acceptor. This pre-organizes the incoming thiazolemethanamine through hydrogen bonding, vastly accelerating aminolysis and bypassing the azlactone pathway[2].

Epimerization A Activated Chiral Ester B Azlactone Intermediate (Achiral) A->B Base-catalyzed ring closure E Desired Chiral Amide A->E Direct attack (HATU) C Amine Nucleophile B->C D Racemized Byproduct C->D Loss of stereocenter

Competing pathways in amide coupling: direct attack vs. base-catalyzed azlactone epimerization.

Q2: I am observing degradation of the (2-chloro-1,3-thiazol-5-yl)methanamine starting material during storage. What is the cause?

Answer: Free base heteroaryl methanamines, particularly electron-deficient thiazoles, are highly prone to oxidative degradation and polymerization upon prolonged storage. The nucleophilic primary amine can react with the electrophilic C2-position of adjacent thiazole rings under ambient conditions. You must always source and store this building block as its hydrochloride salt (1-(2-chloro-1,3-thiazol-5-yl)methanamine hydrochloride)[1]. Neutralize it in situ during the coupling reaction by adding an extra equivalent of DIPEA.

Q3: During Boc deprotection, I get a gummy residue that is hard to crystallize. How can I improve the purity of the final product?

Answer: This is a classic counterion effect. While trifluoroacetic acid (TFA) is a standard reagent for Boc removal, the resulting trifluoroacetate salts are frequently hygroscopic and difficult to crystallize[3]. By switching to 4M HCl in 1,4-dioxane, the deprotection generates a hydrochloride salt. The high lattice energy of the chloride salt drives its precipitation from the DCM/dioxane solvent mixture, acting as a thermodynamic sink that self-purifies the product and prevents oiling out[3].

Q4: How do I remove the tetramethylurea byproduct generated by the HATU reagent?

Answer: Tetramethylurea is highly soluble in organic solvents and often co-elutes with the product during extraction. Unlike the dicyclohexylurea (DCU) byproduct of DCC which conveniently precipitates out of solution[4], tetramethylurea remains in the organic phase. To remove it, you must incorporate a 5% aqueous Lithium Chloride (LiCl) wash during your workup. The lithium ions coordinate strongly with the urea carbonyl and residual DMF, dragging them into the aqueous phase while leaving your target amide safely in the organic layer.

References

  • American Chemical Suppliers. "neon suppliers USA - (2-Chlorothiazol-5-yl)methanamine". American Chemical Suppliers Database. Available at:[Link]

  • Organic Process Research & Development (ACS). "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals". ACS Publications. Available at:[Link]

  • Chemical Society Reviews (RSC). "Amide bond formation: beyond the myth of coupling reagents". Royal Society of Chemistry. Available at: [Link]

Sources

2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide HPLC mobile phase optimization

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: HPLC Method Development & Troubleshooting for 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Executive Overview

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic optimization of highly polar, basic compounds. The target analyte, 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide, is a structural analogue and potential intermediate or metabolite related to neonicotinoid insecticides such as clothianidin and thiamethoxam ([1],[2]).

This molecule presents a "perfect storm" of chromatographic challenges: a highly basic primary amine (the 2-amino group), a UV-active but potentially labile chlorothiazole ring, and a polar amide linkage. This guide provides field-proven troubleshooting strategies and a self-validating protocol to establish a robust reversed-phase high-performance liquid chromatography (RP-HPLC) mobile phase system.

Physicochemical Profiling & Chromatographic Strategy

Understanding the causality behind peak distortion begins with the molecule's structure. Table 1 summarizes the critical structural features of the compound and their direct impact on mobile phase selection.

Table 1: Physicochemical Properties and HPLC Implications

Structural FeatureChemical PropertyHPLC ImplicationCausality & Mitigation Strategy
2-Amino Group Primary amine (pKa ~8.5 - 9.0)Severe peak tailing, poor retentionProtonates at neutral/acidic pH, interacting with ionized silanols ([3], [4]). Mitigate via low pH (<3.0) and highly end-capped columns.
Chlorothiazole Ring Aromatic heterocycleUV absorbanceProvides the primary chromophore. Optimal UV detection is typically achieved at 254 nm ([2]).
Amide Linkage Polar covalent bondSusceptible to hydrolysisAvoid extreme pH (> 8.0 or < 2.0) during prolonged sample storage to prevent degradation into the corresponding carboxylic acid and amine.

Troubleshooting FAQs

Q1: Why am I observing severe peak tailing (Tf > 2.0) on my standard C18 column? A: The primary amine group is fully protonated at typical reversed-phase pH ranges (pH 3-7). These cationic species undergo strong secondary ion-exchange interactions with ionized, unendcapped residual silanols (SiO⁻) on the silica support ([3], [4]). Causality & Solution: To mitigate this, you must suppress silanol ionization. Lower the mobile phase pH to < 3.0 using a volatile buffer. If tailing persists, switch to a highly end-capped column or a polar-embedded stationary phase designed to shield basic analytes from the silica backbone ([3]).

Q2: Should I use Acetonitrile or Methanol as the organic modifier? A: Acetonitrile is strongly recommended. Causality & Solution: Methanol is a protic solvent and can participate in hydrogen bonding with the primary amine, leading to slight band broadening. Acetonitrile, being aprotic, provides sharper peaks, better selectivity for the chlorothiazole moiety, and lower system backpressure ([4]).

Q3: My retention times are drifting between runs. What is the root cause? A: Drifting retention times for ionizable compounds almost always indicate inadequate buffer capacity in the aqueous mobile phase. Causality & Solution: Simply adding 0.1% formic acid to water provides a low pH but minimal buffering capacity against the sample diluent or the organic modifier during a gradient ([5]). Replace unbuffered acid with a 10–20 mM Ammonium Formate buffer adjusted to pH 2.8. This locks the ionization state of the amine, ensuring reproducible retention ([5]).

Step-by-Step Experimental Protocol: Mobile Phase Optimization

To ensure trustworthiness, this protocol is designed as a self-validating system . You must pass the System Suitability Test (SST) before proceeding to sample analysis.

Step 1: Aqueous Buffer Preparation (20 mM Ammonium Formate, pH 2.8)

  • Weigh 1.26 g of Ammonium Formate and dissolve in 1.0 L of LC-MS grade water.

  • Measure the initial pH (typically ~6.5).

  • Titrate with Formic Acid (approx. 1-2 mL) until the pH reaches exactly 2.8 ([5]).

  • Filter through a 0.22 µm hydrophilic membrane.

Step 2: Organic Phase Preparation

  • Use 100% LC-MS grade Acetonitrile.

Step 3: Gradient Program Setup Program the HPLC pump according to the quantitative parameters in Table 2.

Table 2: Optimized Gradient Profile (Flow Rate: 1.0 mL/min)

Time (min)% Aqueous (Buffer)% Organic (Acetonitrile)Curve
0.0955Initial
2.0955Isocratic Hold
10.04060Linear Gradient
12.0595Column Wash
12.1955Re-equilibration
18.0955End

Step 4: System Suitability Testing (Self-Validation) Inject a 10 µg/mL standard solution of the compound five times. The system is validated only if it meets the following criteria:

  • Retention Time RSD < 1.0% (Validates buffer capacity).

  • Tailing Factor (Tf) < 1.5 (Validates silanol suppression).

  • Theoretical Plates (N) > 5000 (Validates column efficiency).

Visualizing the Workflows

Workflow Start Start: Mobile Phase Optimization Step1 Select Aqueous Buffer (e.g., Ammonium Formate, pH 2.8) Start->Step1 Step2 Choose Organic Modifier (Acetonitrile Preferred) Step1->Step2 Eval1 Assess Peak Shape (Tailing Factor < 1.5?) Step2->Eval1 Opt1 Adjust pH or Add Ion-Pairing Reagent Eval1->Opt1 No Step3 Optimize Gradient Profile Eval1->Step3 Yes Opt1->Eval1 End Final Method Validation Step3->End

Figure 1: HPLC Mobile Phase Optimization Workflow for Primary Amines.

Troubleshooting Issue Issue: Severe Peak Tailing (Tf > 2.0) Cause1 Secondary Silanol Interactions? Issue->Cause1 Cause2 Column Overloading? Issue->Cause2 Cause3 Inadequate Buffer Capacity? Issue->Cause3 Sol1 Lower pH to < 3.0 or Use End-capped C18 Cause1->Sol1 Sol2 Reduce Injection Volume or Sample Concentration Cause2->Sol2 Sol3 Increase Buffer Concentration (e.g., 20 mM Formate) Cause3->Sol3

Figure 2: Troubleshooting Decision Tree for Peak Tailing.

References

  • Title: Qualitative Profiling and Quantification of Neonicotinoid Metabolites in Human Urine by Liquid Chromatography Coupled with Mass Spectrometry Source: PLOS ONE URL: [Link]

  • Title: Comparative Metabolite Profiling of the Insecticide Thiamethoxam in Plant and Cell Suspension Culture of Tomato Source: Journal of Agricultural and Food Chemistry (JAFC) URL: [Link]

  • Title: Mobile Phase Buffers in Liquid Chromatography: The Buffer–Detector Battle Source: Chromatography Online URL: [Link]

  • Title: Ultra-high-performance liquid chromatography-atmospheric pressure ionization-tandem mass spectrometry method for the migration studies of primary aromatic amines from food contact materials Source: PubMed Central (PMC) URL: [Link]

  • Title: Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals Source: American Pharmaceutical Review URL: [Link]

Sources

Technical Support Center: Troubleshooting Background Noise in the LC-MS/MS Analysis of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, this guide provides in-depth troubleshooting strategies for researchers encountering high background noise during the analysis of the polar small molecule, 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide. This compound, related to the neonicotinoid class of molecules, presents challenges common to polar analytes, including retention issues and susceptibility to matrix effects. This document offers a logical, systematic approach to identifying and mitigating noise sources to ensure robust and sensitive quantification.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of high background noise in my LC-MS/MS analysis?

High background noise is a frequent issue in LC-MS/MS and can generally be categorized as either chemical or electronic noise. For the purposes of this guide, we will focus on chemical noise, which arises from unintended, ionizable molecules entering the mass spectrometer.

Common sources include:

  • Mobile Phase: Impurities in solvents (even LC-MS grade), contaminated additives (e.g., formic acid, ammonium acetate), or microbial growth in un-blanketed aqueous mobile phase bottles.[1]

  • LC System: Contaminants leaching from tubing, seals, or pump components. Residue from previous analyses (carryover) can also be a significant contributor.[2]

  • Sample-Related: Plasticizers (e.g., phthalates) leaching from sample vials, caps, or collection plates.[2][3]

  • Matrix Effects: Co-eluting endogenous compounds from the biological matrix (e.g., plasma, urine) that are not removed during sample preparation. Phospholipids are a particularly notorious cause of ion suppression and background noise in bioanalysis.[4][5]

  • Environmental: Contaminants from the laboratory air, such as siloxanes, can be drawn into the ion source.[2]

Q2: My baseline is consistently high and noisy throughout the entire chromatogram. What is the first and most crucial step?

A consistently high baseline almost always points to a widespread contamination problem, most often originating from the mobile phase.

Causality: The mobile phase flows continuously through the system. If it is contaminated, it will deliver a constant stream of noise-inducing molecules to the mass spectrometer, resulting in a persistently elevated baseline that is independent of sample injection.

Immediate Action: Prepare a fresh mobile phase from start to finish. Use high-purity, LC-MS grade solvents and additives, preferably from newly opened bottles.[2][6] If you are using buffered aqueous solutions, ensure they are filtered and not stored for extended periods where microbial growth can occur.

Q3: I've changed my mobile phase completely, but the background noise persists. How can I determine if the contamination is from my LC system or the MS source?

This is a critical diagnostic step to isolate the source of the contamination. The goal is to systematically separate the LC and MS components.

Protocol: LC/MS Source Isolation

  • Prepare Fresh Mobile Phase: Use the highest quality LC-MS grade solvents (e.g., water and acetonitrile with 0.1% formic acid).

  • Bypass the LC Column: Disconnect the tubing that runs from your autosampler/injector to the analytical column. Using a union, connect this tubing directly to the waste line. This removes the column as a variable.

  • Direct Infusion to MS (Optional but informative): If your system allows, set up a direct infusion of fresh, clean solvent into the MS using a syringe pump. This completely bypasses the LC system.

  • Observe MS Background: With the LC flow diverted to waste (or while infusing directly), monitor the background signal on the mass spectrometer.

    • If the background noise drops significantly: The contamination is originating from your LC system. The most likely culprits are the analytical column, injector, or connecting tubing.[2][7]

    • If the high background persists: The issue is likely within the mass spectrometer itself. The ion source (e.g., ESI needle, capillary tube, cones) is the most common area for contamination build-up and may require cleaning according to the manufacturer's protocol.[7][8]

Troubleshooting Guides: A Systematic Approach

This section provides a logical workflow to diagnose and resolve background noise issues. The key is to change one variable at a time and observe the result.

Workflow: Systematic Noise Source Isolation

This workflow provides a step-by-step process for identifying the source of contamination.

start High Background Noise Observed fresh_mp Prepare Fresh Mobile Phase (New Solvents & Additives) start->fresh_mp check_mp Noise Resolved? fresh_mp->check_mp solved1 Problem Solved: Mobile Phase Contamination check_mp->solved1 Yes bypass_col Bypass LC Column (Flow to Waste) check_mp->bypass_col No check_ms MS Background Clean? bypass_col->check_ms lc_issue Source: LC System (Column, Injector, Tubing) check_ms->lc_issue Yes ms_issue Source: MS System (Ion Source, Optics) check_ms->ms_issue No

Caption: Systematic workflow for isolating the source of LC-MS background noise.

Issue 1: Noise is Confirmed to Originate from the LC System

Q: My background dropped when I bypassed the column, indicating an LC-side problem. What are my next steps?

A: Contamination is trapped somewhere in your flow path. Follow this protocol to clean it.

Protocol: Systematic LC System Flush

  • Remove the Column: Replace the analytical column with a restrictive capillary or a union. Never back-flush a column unless specified by the manufacturer.

  • Prepare Flushing Solvents: A strong, multi-component solvent mix is effective at removing a wide range of contaminants.[2]

Solvent Purpose
Solvent A: LC-MS Grade Water with 0.1% Formic Acid Flushes salts and polar contaminants.
Solvent B: Isopropanol (IPA) Removes moderately non-polar contaminants.
Solvent C: Acetonitrile/Methanol/IPA/Water (25:25:25:25 v/v/v/v) "Universal" flush for broad-spectrum cleaning.[9]

  • Flush the System: Place all solvent lines into your chosen flushing solvent. Purge each pump line to ensure the new solvent has filled the system. Run a high-flow rate flush (e.g., 1-2 mL/min, pressure permitting) for at least 30-60 minutes.

  • Clean the Injector: Run multiple blank injections (10-20) of a strong solvent like isopropanol or methanol to clean the needle and sample loop.

  • Re-equilibrate and Test: Re-install the column (or a new one) and equilibrate with your fresh mobile phase. Run a blank injection to see if the baseline has improved. If noise persists, the column itself is likely the source and may need to be replaced.[7]

Issue 2: Analyte-Specific Challenges & Matrix Effects

2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide is a polar compound. Polar analytes often exhibit poor retention on standard reversed-phase (C18) columns, eluting early in the chromatogram near the solvent front.[10] This region is often rife with endogenous interferences from the sample matrix, leading to significant ion suppression (a form of matrix effect) and high background.[11]

Q: My analyte peak has poor shape and elutes very early, and my signal-to-noise is low in biological samples. How can I improve this?

A: This is a classic problem requiring optimization of both chromatography and sample preparation. The goal is to separate your analyte from the interfering matrix components.[11][12]

Chromatographic Solutions

  • Alternative Stationary Phases: If a C18 column provides insufficient retention, consider a more polar-retentive column. Options include columns designed for polar analytes (e.g., embedded polar group phases) or Hydrophilic Interaction Liquid Chromatography (HILIC) columns. HILIC is particularly well-suited for retaining and separating very polar compounds.[11]

  • Mobile Phase Optimization: Manipulating the mobile phase pH can alter the retention of ionizable analytes relative to matrix components like phospholipids.[11][12] For your amine-containing analyte, using a slightly basic mobile phase (e.g., with ammonium bicarbonate) could improve retention and peak shape on a pH-stable column.

Sample Preparation Solutions

The most effective way to combat matrix effects is to remove the interfering compounds before injection.[4]

Comparison of Sample Preparation Techniques

Technique Mechanism Pros Cons
Protein Precipitation (PPT) Add organic solvent (e.g., Acetonitrile) to precipitate proteins.Fast, simple, inexpensive.Least effective at removing matrix components. [12] Often results in significant ion suppression from phospholipids.
Liquid-Liquid Extraction (LLE) Partition analyte between two immiscible liquid phases.Can provide very clean extracts.Analyte recovery can be low, especially for polar compounds.[12] Requires method development to select appropriate solvents.
Solid-Phase Extraction (SPE) Analyte is retained on a solid sorbent while interferences are washed away.Highly effective at removing interferences. [4] Can be automated. Mixed-mode SPE (combining reversed-phase and ion-exchange) offers the cleanest extracts.[12]More expensive and requires more method development than PPT or LLE.

For a regulated bioanalytical environment where robustness is key, Solid-Phase Extraction (SPE) is often the preferred method for minimizing matrix effects and associated background noise.[5][12]

Regulatory Context and Best Practices

Ensuring low background noise is a critical component of bioanalytical method validation as outlined by regulatory bodies. The FDA's guidance on Bioanalytical Method Validation emphasizes the need for a method to be selective and sensitive, both of which are compromised by high background.[13][14] The principles in USP General Chapter <621> on chromatography also underpin the need for a stable and reliable chromatographic system.[15][16]

Best Practices for Noise Prevention:

  • Use High-Purity Consumables: Always use LC-MS grade solvents, fresh additives, and vials/plates made from low-leach materials.

  • Implement System Suitability Tests (SSTs): Regularly inject a standard to monitor system performance, including signal-to-noise, to catch issues before they escalate.[1]

  • Dedicated Systems: If possible, dedicate an LC-MS/MS system to specific types of analyses to prevent cross-contamination from different projects or sample matrices.

  • Regular Maintenance: Adhere to a preventative maintenance schedule for cleaning the ion source and other key components.[9]

By adopting a systematic troubleshooting approach and understanding the specific challenges posed by polar analytes like 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide, researchers can effectively reduce background noise, leading to more reliable, sensitive, and regulatory-compliant data.

References

  • Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

  • 〈621〉CHROMATOGRAPHY. US Pharmacopeia (USP). [Link]

  • Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation. Lambda Therapeutic Research. [Link]

  • Côté, C., et al. (2009). Matrix effect elimination during LC–MS/MS bioanalytical method development. Bioanalysis, 1(1), 109-124. [Link]

  • Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]

  • FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS Bio. [Link]

  • Understanding the Latest Revisions to USP <621>. Agilent. [Link]

  • Côté, C., et al. (2009). Matrix effect elimination during LC-MS/MS bioanalytical method development. Bioanalysis, 1(1), 109-24. [Link]

  • LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. [Link]

  • Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

  • Further Modifications to USP Chapter <621> Chromatography Published for Comment. ECA Academy. [Link]

  • Are You Sure You Understand USP <621>? LCGC International. [Link]

  • Bioanalytical Method Validation for Biomarkers Guidance for Industry. HHS.gov. [Link]

  • An, J., et al. (2004). Characterization of Typical Chemical Background Interferences in Atmospheric Pressure Ionization Liquid Chromatography-Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 15(11), 1640-7. [Link]

  • Tai, S. S., & Chen, Y. C. (2011). Characteristics and origins of common chemical noise ions in negative ESI LC-MS. Journal of the American Society for Mass Spectrometry, 22(6), 1035-43. [Link]

  • Keller, B. O., et al. (2008). Interferences and contaminants encountered in modern mass spectrometry. Analytica Chimica Acta, 627(1), 71-81. [Link]

  • BA Method Development: Polar Compounds. BioPharma Services. [Link]

  • Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone. [Link]

  • Losing Sensitivity of LC/MS signal due to High Background?. ResearchGate. [Link]

  • High background after preventative maintenance. Chromatography Forum. [Link]

  • Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. [Link]

  • Background level/Noise level is too high (LCMS). Shimadzu. [Link]

  • Advanced techniques and applications of LC-MS in small molecule drug discovery. New Food Magazine. [Link]

  • Application of LCMS in small-molecule drug development. Drug Target Review. [Link]

Sources

Validation & Comparative

Structural and Pharmacological Comparison Guide: 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide vs. Commercial Neonicotinoids

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of highly selective insecticides relies on exploiting subtle structural differences between insect and mammalian neuroreceptors. Commercial neonicotinoids, such as clothianidin and thiamethoxam, achieve exceptional insecticidal efficacy and mammalian safety through an unprotonated, electronegative pharmacophore.

This guide provides an in-depth structural and pharmacological comparison between commercial neonicotinoids and a specific synthetic analog: 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide . Despite sharing the identical heterocyclic anchor (the chlorothiazole tail), the substitution of an electronegative nitroguanidine group with a basic amino-propanamide head fundamentally alters the molecule's protonation state at physiological pH. This shift completely rewrites the molecule's binding orientation, converting it from an insect-selective toxicant to a mammalian-leaning nicotinic acetylcholine receptor (nAChR) ligand.

Structural Anatomy & Pharmacophore Divergence

To understand the causality behind the altered biological activity, we must dissect the molecular anatomy of both compounds.

The Shared Anchor: Hydrophobic Docking

Both the propanamide analog and clothianidin contain the (2-chloro-1,3-thiazol-5-yl)methyl moiety. In the nAChR binding pocket, this heterocyclic tail acts as a critical anchor. It inserts into a hydrophobic subsite, establishing van der Waals contacts and a crucial cation- π or halogen bond with a conserved Tryptophan residue (Trp147 equivalent) in the receptor's Loop B [1].

The Divergent Head Group: Electronic Reversal

The selectivity of these compounds is entirely dictated by their head groups:

  • Commercial Neonicotinoids (e.g., Clothianidin): Feature a nitroguanidine or cyanoamidine group. These groups are highly electronegative and, critically, unprotonated at a physiological pH of 7.4 [2].

  • The Propanamide Analog: Features an alaninamide (2-amino-propanamide) head. The primary amine at the 2-position has a high pKa​ (~8.5-9.0), meaning it exists predominantly as a protonated cation ( NH3+​ ) at pH 7.4.

This electronic reversal—from an electronegative tip to a cationic head—destroys the neonicotinoid target-site selectivity [3].

G cluster_0 Ligand Type cluster_1 Receptor Interaction (pH 7.4) cluster_2 Species Selectivity A Commercial Neonicotinoid (e.g., Clothianidin) C Electronegative Tip (Unprotonated) A->C Nitroguanidine B Propanamide Analog (Protonated Amine) D Cationic Head (Protonated) B->D Amino group E Insect nAChR (High Affinity) C->E Cationic Subsite F Mammalian nAChR (Repelled by Glu) C->F Electrostatic Repulsion G Insect nAChR (Lower Affinity) D->G Steric/Charge Mismatch H Mammalian nAChR (Attracted to Glu) D->H Cation-π & Glu Attraction

Fig 1: Mechanistic divergence of nAChR binding based on ligand protonation states.

Mechanistic Causality: Why Protonation Dictates Selectivity

The insect nAChR binding pocket contains a unique cationic subsite that perfectly accommodates the partial negative charge ( δ− ) of the nitro/cyano tip of commercial neonicotinoids. Conversely, the mammalian α4β2 nAChR contains a negatively charged Glutamate (Glu) residue in Loop C (which corresponds to uncharged residues like Ser/Val/Pro in insects) [1].

  • Clothianidin's Mechanism: The electronegative nitro group is repelled by the mammalian Glu residue, resulting in low mammalian toxicity. It binds tightly to the insect cationic subsite [4].

  • Propanamide Analog's Mechanism: The protonated amine ( NH3+​ ) is sterically and electronically mismatched for the insect receptor. However, it is strongly attracted to the mammalian Glu residue via electrostatic interactions, mimicking the binding orientation of natural nicotine or epibatidine[1].

Quantitative Data Summary

The table below summarizes the extrapolated pharmacological profiles based on established Structure-Activity Relationship (SAR) rules for protonated vs. unprotonated nicotinic ligands.

Feature / MetricClothianidin (Neonicotinoid)2-amino-N-[(...)-methyl]propanamideMechanistic Causality
Pharmacophore Head NitroguanidineAmino-propanamideDetermines electronic profile.
Charge at pH 7.4 Neutral (Unprotonated)Cationic (Protonated)Dictates BBB penetration & binding.
Insect nAChR Affinity ( Ki​ ) < 5 nM> 1,000 nMAnalog lacks electronegative tip required for insect cationic subsite.
Mammalian α4β2 ( Ki​ ) > 10,000 nM< 50 nMAnalog's cation is attracted to mammalian Loop C Glutamate residue.
Insect Blood-Brain Barrier High PenetrationLow PenetrationCationic charge of the analog restricts passive diffusion into insect CNS.

Experimental Workflows for Comparative Validation

To empirically validate the structural hypotheses outlined above, drug development professionals must employ self-validating experimental systems. Below are the definitive protocols for evaluating these compounds.

Protocol 1: Radioligand Displacement Assay (pH-Shift Model)

Causality: Binding affinity is highly dependent on the ionization state of the ligand. By running the assay at physiological pH (7.4) and alkaline pH (9.0), we can force the deprotonation of the propanamide analog's primary amine. If insect nAChR affinity increases at pH 9.0, the charge-repulsion hypothesis is definitively validated.

  • Membrane Preparation: Isolate membranes from Drosophila melanogaster heads (insect model) and rat cortex (mammalian model) via Dounce homogenization in 50 mM HEPES buffer. Centrifuge at 40,000 × g and resuspend the pellet.

  • Radioligand Incubation: Incubate 50 µg of membrane protein with 1 nM [3H] -Imidacloprid (for insect assays) or [3H] -Epibatidine (for mammalian assays). Add test compounds (Clothianidin or Propanamide analog) in a concentration gradient from 10−10 to 10−4 M.

  • pH-Shift Validation: Prepare parallel assay plates buffered to pH 7.4 and pH 9.0.

  • Filtration: Terminate the reaction after 60 minutes by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to eliminate non-specific binding).

  • Quantification: Wash filters with ice-cold buffer, transfer to scintillation vials, and quantify bound radioactivity using liquid scintillation counting. Calculate IC50​ via non-linear regression.

Protocol 2: Two-Electrode Voltage Clamp (TEVC) Electrophysiology

Causality: High binding affinity does not guarantee channel opening (agonist efficacy). TEVC allows real-time measurement of ion flux. Xenopus oocytes are utilized because they lack endogenous nAChRs, ensuring that recorded currents are exclusively generated by the heterologously expressed target receptors.

  • cRNA Synthesis & Microinjection: Transcribe human α4β2 and Drosophila Dα2/β2 cRNA in vitro. Microinject 50 nL (1 ng/nL) of cRNA into the vegetal pole of stage V-VI Xenopus laevis oocytes.

  • Incubation: Incubate injected oocytes at 18°C for 3-5 days in ND96 medium supplemented with penicillin/streptomycin to allow for robust receptor translation and membrane trafficking.

  • Electrophysiological Recording: Impale oocytes with two glass microelectrodes filled with 3M KCl (resistance 0.5-2 M Ω ). Voltage-clamp the membrane potential at -60 mV using a standard amplifier.

  • Compound Perfusion: Perfuse test compounds dissolved in ND96 buffer over the oocyte and measure the peak inward current ( Imax​ ).

  • Self-Validation (Desensitization Check): Apply a 1 mM Acetylcholine (ACh) pulse before and after the test compound application. A diminished post-ACh response validates that the test compound successfully induced receptor desensitization, confirming its action as a nicotinic agonist.

TEVC cluster_results Data Acquisition & Validation Step1 cRNA Microinjection (Xenopus oocytes) Step2 Incubation (2-5 days) Receptor Expression Step1->Step2 Step3 Two-Electrode Voltage Clamp (Holding Potential -60mV) Step2->Step3 Res1 Drosophila Dα2/β2 (Insect Model) Step3->Res1 Apply Clothianidin Res2 Human α4β2 (Mammalian Model) Step3->Res2 Apply Propanamide Analog Val ACh Pulse Validation (Desensitization Check) Res1->Val Res2->Val

Fig 2: TEVC electrophysiology workflow for validating nAChR functional efficacy.

References

  • Tomizawa, M., & Casida, J. E. (2007). Mapping the elusive neonicotinoid binding site. Proceedings of the National Academy of Sciences (PNAS).[Link] [1]

  • World Health Organization (WHO). (2022). WHO Specifications and Evaluations for Public Health Pesticides: Clothianidin. WHO Vector Control Products. [Link] [2]

  • Zhang, N., Tomizawa, M., & Casida, J. E. (2005). Neonicotinoid Nitroguanidine Insecticide Metabolites: Synthesis and Nicotinic Receptor Potency of Guanidines, Aminoguanidines, and Their Derivatives. Chemical Research in Toxicology (ACS).[Link] [3]

  • Casida, J. E. (2018). Neonicotinoids and Other Insect Nicotinic Receptor Competitive Modulators: Progress and Prospects. Annual Review of Entomology.[Link] [4]

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Hazard Assessment: A Precautionary Approach

Given the absence of specific toxicological data, 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide must be handled as a substance with significant potential hazards. This assessment is derived from data on analogous chemical structures. The chloro-thiazole moiety is a component in several neonicotinoid insecticides known for their environmental persistence and toxicity, while substituted propanamides can exhibit a range of toxicological profiles.[1][2][3]

Our operational assumption is that this compound presents multiple hazards. When heated to decomposition, chlorinated and sulfur-containing organic compounds can emit highly toxic fumes such as nitrogen oxides (NOx), sulfur oxides (SOx), and hydrogen chloride (HCl).[4]

Table 1: Assumed Hazard Profile and Rationale

Hazard CategoryAssumed Classification & Precautionary RationaleSupporting Sources
Acute Toxicity Harmful or Toxic if swallowed, in contact with skin, or if inhaled. Propanamide and thiazole derivatives can exhibit significant acute toxicity.[3][5][3][5]
Skin/Eye Irritation Causes skin and serious eye irritation. Thiazole and pyridine-based compounds are often irritants.[6][7][6][7]
Aquatic Toxicity Very toxic to aquatic life with long-lasting effects. The chloro-thiazole group is present in compounds with known high aquatic toxicity.[8][9][8][9]
Reproductive/Organ Toxicity Suspected of damaging fertility or causing organ damage through prolonged exposure. Structurally related compounds have shown potential for reproductive and specific target organ toxicity.[9][10][9][10]

Core Directive: Step-by-Step Disposal Protocol

The fundamental principle for disposing of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide is that it must be treated as hazardous chemical waste. Under no circumstances should this compound or its containers be disposed of in standard trash or poured down the drain.[6][11]

Step 1: Segregation and Waste Identification

Immediately upon generation, all waste streams containing this compound must be segregated from non-hazardous laboratory waste. This includes:

  • Unused or expired pure compound.

  • Contaminated solvents and reaction mixtures.

  • Spill cleanup materials.

  • Contaminated personal protective equipment (PPE), labware (e.g., vials, pipette tips), and chromatography materials.

Step 2: Waste Collection and Container Management

Proper containment is crucial to prevent environmental release and accidental exposure.

  • Primary Container: Collect waste in a chemically resistant, sealable container (e.g., a high-density polyethylene (HDPE) or glass bottle with a screw-top cap). Ensure the container material is compatible with the waste's composition (e.g., consider solvent compatibility).

  • Labeling: The container must be clearly and accurately labeled. Affix a "Hazardous Waste" label that includes:

    • The full chemical name: "2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide".

    • A clear indication of all components, including solvents and their approximate concentrations.

    • The primary hazard warnings (e.g., "Toxic," "Environmental Hazard").

  • Storage: Store the sealed waste container in a designated satellite accumulation area. This area must be equipped with secondary containment (such as a chemical-resistant tray or tub) and be located in a well-ventilated space, away from incompatible materials like strong oxidizing agents and acids.[12][13] Keep the container securely closed when not in use.[14]

Step 3: Disposal Pathway Determination

The physical form of the waste dictates the specific handling and disposal path. The following workflow provides a logical decision-making process.

DisposalWorkflow Disposal Decision Workflow for 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide Start Waste Generated WasteForm Identify Waste Form Start->WasteForm Solid Pure Solid or Contaminated Solid Matrix WasteForm->Solid Solid Liquid Liquid Solution (e.g., in organic solvent) WasteForm->Liquid Liquid Labware Contaminated Labware (Glass, Plastic, Needles) WasteForm->Labware Labware/ Sharps Solid_Action Collect in a labeled, sealed waste container for solids. Do NOT compact. Solid->Solid_Action Liquid_Action Collect in a labeled, sealed, chemically compatible waste container for liquids. Liquid->Liquid_Action Labware_Action Gross Decontamination: Rinse 3x with suitable solvent. Collect rinsate as liquid waste. Labware->Labware_Action Sharps_Action Place needles/sharps in a designated sharps container. Labware->Sharps_Action Final Transfer to Central Accumulation Area & Arrange Pickup by Certified Hazardous Waste Vendor via EHS Solid_Action->Final Liquid_Action->Final Disposal_Action Dispose of rinsed labware in a labeled solid waste container. Labware_Action->Disposal_Action Sharps_Action->Final Disposal_Action->Final

Sources

A Comprehensive Guide to Personal Protective Equipment and Safe Handling of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide

Author: BenchChem Technical Support Team. Date: April 2026

This document provides essential safety protocols and logistical guidance for the handling and disposal of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide. As a structural analog of the neonicotinoid class of insecticides, which are known for their systemic action and neurotoxicity in insects, this compound warrants careful handling to minimize potential exposure to laboratory personnel.[1] The procedures outlined below are derived from an analysis of its core chemical components: a chlorinated thiazole ring and an amide functional group. This guide is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and Risk Mitigation

Given the presence of the 2-chloro-1,3-thiazole moiety, a key structural feature in insecticides like clothianidin, we must assume the potential for biological activity and associated toxicity.[1] Thiazole derivatives can be irritating to the skin and eyes, and may be harmful if swallowed.[2][3] The primary routes of potential exposure in a laboratory setting are inhalation of aerosols, dermal contact, and accidental ingestion. Therefore, a multi-layered approach to personal protective equipment (PPE) is mandatory. The Occupational Safety and Health Administration (OSHA) mandates that employers provide a workplace "free from recognized hazards" and that laboratory personnel be trained on the specific hazards of the chemicals they handle.[4][5][6]

Required Personal Protective Equipment (PPE)

The selection of PPE is based on a risk assessment of the procedures to be performed. The following table summarizes the minimum required PPE for handling 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide.

Equipment/Protocol Specification Purpose and Rationale
Ventilation Certified Chemical Fume HoodTo prevent the inhalation of vapors, dust, or aerosols. The chlorinated thiazole component suggests that the compound may have unknown volatility or could form aerosols during handling (e.g., weighing, preparing solutions).
Eye Protection Chemical Safety Goggles or a Face ShieldTo protect eyes from splashes or accidental contact. Standard safety glasses with side shields are insufficient.[7]
Hand Protection Nitrile or Neoprene GlovesTo prevent dermal contact.[2] PVC gloves are not recommended as they offer little protection against many chemicals.[7] Gloves should be inspected for any signs of degradation before use and changed every 30-60 minutes or immediately upon contamination.[7]
Body Protection Laboratory CoatTo protect skin and personal clothing from spills and contamination.[2]
Respiratory Protection NIOSH-approved respirator with an organic vapor cartridgeRequired only if work must be performed outside of a certified fume hood or in the event of a significant spill. Use in a well-ventilated fume hood is the primary engineering control and should be sufficient for routine operations.[2]

Standard Operating Procedure for Safe Handling

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk. This workflow is designed as a self-validating system to ensure safety at each stage of handling.

Preparation and Pre-Handling Checks

  • Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year and is functioning correctly.

  • Assemble all Materials: Before handling the compound, gather all necessary equipment, including PPE, weighing materials, solvents, and waste containers, and place them inside the fume hood.

  • Don PPE: Put on all required PPE in the correct order: lab coat, then safety goggles/face shield, and finally, gloves. Ensure gloves are pulled over the cuffs of the lab coat.[7]

Handling the Compound

  • Work Within the Fume Hood: All manipulations of the solid compound and its solutions must be performed within the fume hood sash, set at the appropriate height.

  • Minimize Aerosol Generation: When weighing the solid, use a spatula carefully to avoid creating dust. When preparing solutions, add solvent to the solid slowly to prevent splashing.

  • Labeling: Clearly label all containers with the chemical name, concentration, date, and appropriate hazard warnings.

Post-Handling and Decontamination

  • Clean Work Area: Decontaminate the work surface within the fume hood after each use.

  • Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-contamination. Gloves should be removed first and disposed of as hazardous waste. The lab coat should be removed last and stored appropriately, separate from personal clothing.

  • Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[8]

Spill and Emergency Procedures

In the event of a spill, leak, or other potential hazardous exposure, immediate action is required.[5]

  • Evacuate and Alert: If the spill is large or outside of a containment area, evacuate the immediate vicinity and alert colleagues and the laboratory supervisor.

  • Small Spills (inside a fume hood):

    • Ensure appropriate PPE is worn.

    • Cover the spill with an absorbent material.

    • Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste container.

    • Clean the spill area with an appropriate solvent and then soap and water.

  • Medical Attention: If the chemical comes into contact with skin or eyes, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[8][9] In case of inhalation, move to fresh air and seek medical attention.[9]

Disposal Plan: A Step-by-Step Guide

All waste containing 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide, including the pure compound, solutions, and contaminated materials (e.g., gloves, absorbent pads, pipette tips), must be disposed of as hazardous waste in accordance with institutional policies and regulations set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11]

  • Waste Segregation: Do not mix this waste with other waste streams unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.

  • Container Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name of the contents, and the associated hazards.[12]

  • Waste Accumulation: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[12][13] This area must be at or near the point of generation and under the control of laboratory personnel.[10][13]

  • Waste Pickup: Contact your institution's EHS department to arrange for the pickup and final disposal of the hazardous waste. Do not pour any amount of this chemical or its solutions down the drain.[10]

Workflow Visualization

The following diagram outlines the standard operating procedure for the safe handling and disposal of 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide.

prep 1. Preparation (Verify Fume Hood, Assemble Materials) don_ppe 2. Don PPE (Coat, Goggles, Gloves) prep->don_ppe handle 3. Handling in Fume Hood (Weighing, Solution Prep) don_ppe->handle decon 4. Decontamination (Clean Work Area) handle->decon waste 7. Waste Collection (Segregate & Label) handle->waste During/After Use spill Spill Response (Evacuate, Alert, Clean) handle->spill If Spill Occurs doff_ppe 5. Doff PPE (Gloves First) decon->doff_ppe decon->waste wash 6. Wash Hands doff_ppe->wash doff_ppe->waste dispose 8. Final Disposal (Contact EHS) waste->dispose spill->decon

Caption: Safe handling and disposal workflow for 2-amino-N-[(2-chloro-1,3-thiazol-5-yl)methyl]propanamide.

References

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  • LUNA® SENSATION Safety Data Sheet. Bayer CropScience. (2015).
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  • ELEVESTTM insect control Safety Data Sheet. CaroVail. (2020).
  • 2-Amino-5-chloro-3-fluoropyridine Safety Data Sheet. Fisher Scientific. (2025).
  • NIOSH Recommendations for Chemical Protective Clothing. CDC Archive.
  • 3-Amino-N-methylbenzamide Safety Data Sheet. Tokyo Chemical Industry. (2024).
  • P-132-B WHITE SPRAY URETHANE Safety Data Sheet. Covestro. (2012).
  • 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide Chemical Substance Information. NextSDS.
  • Guidelines for the Disposal of Small Quantities of Unused Pesticides. U.S. Environmental Protection Agency (EPA).
  • Pesticide Fact Sheet for Flubendiamide. U.S. Environmental Protection Agency (EPA). (2008).
  • A critical review on the potential impacts of neonicotinoid insecticide use. RSC Publishing. (2020).

  • Toxicological Evaluation of the Flavour Ingredient N -(1-((4-amino-2,2-dioxido-1 H -benzo[ c ][2][10][12]thiadiazin-5-yl)oxy)-2-methylpropan-2-yl)-2,6-dimethylisonicotinamide (S2218). ResearchGate. Available at:

  • Aerobic Degradation of Clothianidin to 2-Chloro-methyl Thiazole and Methyl 3-(Thiazole-yl) Methyl Guanidine Produced by Pseudomonas stutzeri smk. PMC. (2019).
  • Pharmacologic and toxicologic evaluation of 2-(N-tetradecyl-N-ethylamino)-2-methyl-1,3-propanediol hydrochloride, an inhibitor of intestinal absorption. PubMed. (1968).
  • Process for the preparation of chlorothiazole derivatives. Google Patents.

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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